![molecular formula C5H2ClF2NO2S B2659752 2,4-Difluoropyridine-3-sulfonyl chloride CAS No. 1803731-66-9](/img/structure/B2659752.png)
2,4-Difluoropyridine-3-sulfonyl chloride
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Overview
Description
2,4-Difluoropyridine-3-sulfonyl chloride is a chemical compound with the CAS Number: 1803731-66-9. It has a molecular weight of 213.59 . The IUPAC name for this compound is this compound .
Synthesis Analysis
The synthesis of pyridine-3-sulfonyl chloride is carried out by taking 3-aminopyridine as the initial raw material, separating out intermediate fluoboric acid diazonium salt .Molecular Structure Analysis
The InChI code for this compound is 1S/C5H2ClF2NO2S/c6-12(10,11)4-3(7)1-2-9-5(4)8/h1-2H . This code provides a standard way to encode the molecular structure using text.Scientific Research Applications
Radiopharmaceutical Development
2,4-Difluoropyridine-3-sulfonyl chloride derivatives, such as sulfonyl fluorides, have been explored for their potential in radiopharmaceutical development, particularly for positron emission tomography (PET) chemistry. The ability to prepare these compounds in water at room temperature presents a significant advantage, especially with complex biological pharmacophores. These developments offer a novel and aqueous room temperature (18)F labeling strategy, which could revolutionize the synthesis of radiotracers for PET imaging (Inkster et al., 2012).
Catalysis and Organic Synthesis
Ionic liquid sulfonic acid functionalized pyridinium chloride has been synthesized and used as an efficient, homogeneous, and reusable catalyst. This catalyst facilitates the solvent-free synthesis of complex organic compounds, demonstrating the utility of this compound derivatives in enhancing catalytic processes and contributing to more sustainable chemical synthesis approaches (Moosavi‐Zare et al., 2013).
Material Science
Derivatives of this compound have been used in the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties. These polymers exhibit desirable properties such as high thermal stability, solubility in common organic solvents, and potential for use in high-performance materials. The inclusion of pyridine and sulfone moieties contributes to the polymers' unique characteristics, making them suitable for various advanced applications (Liu et al., 2013).
Fluorination Chemistry
This compound has also been identified as a precursor in the development of novel reagents for gem-difluoroolefination of aldehydes and ketones. This discovery opens up new avenues for the synthesis of fluorinated organic compounds, which are of significant interest in pharmaceuticals, agrochemicals, and materials science (Zhao et al., 2010).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2,4-difluoropyridine-3-sulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2ClF2NO2S/c6-12(10,11)4-3(7)1-2-9-5(4)8/h1-2H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGBXLBGZGTWLGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1F)S(=O)(=O)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2ClF2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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